Cas no 100059-41-4 (2-oxo-6-propyl-2H-pyran-3-carboxylic acid ethyl ester)

• Product Name: 2-oxo-6-propyl-2H-pyran-3-carboxylic acid ethyl ester
• CAS No: 100059-41-4
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 2861013
• Update Time: 2023-08-10

2-oxo-6-propyl-2H-pyran-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-oxo-6-propyl-2H-pyran-3-carboxylic acid ethyl ester

• Inchi： 1S/C11H14O4/c1-3-5-8-6-7-9(11(13)15-8)10(12)14-4-2/h6-7H,3-5H2,1-2H3
• InChI Key： FTMKNBOBDQDPLG-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OCC)=CC=C1CCC)=O

Computed Properties

• Exact Mass: 210.089209g/mol
• Monoisotopic Mass: 210.089209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 210.23g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6